Cas no 1800231-88-2 (4-Ethynyl-2-(propan-2-yl)-1,3-thiazole)

• Product Name: 4-Ethynyl-2-(propan-2-yl)-1,3-thiazole
• CAS No: 1800231-88-2
• MF: C₈H₉NS
• MW: 151.228760480881
• CID: 6068681
• PubChem ID: 89974981
• Update Time: 2025-08-03

4-Ethynyl-2-(propan-2-yl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 1800231-88-2
• SCHEMBL15481052
• EN300-1828740
• 4-ethynyl-2-(propan-2-yl)-1,3-thiazole
• 4-Ethynyl-2-(propan-2-yl)-1,3-thiazole

• Inchi： 1S/C8H9NS/c1-4-7-5-10-8(9-7)6(2)3/h1,5-6H,2-3H3
• InChI Key： UAJJHRYFHLJMRR-UHFFFAOYSA-N
• SMILES： S1C=C(C#C)N=C1C(C)C

Computed Properties

• Exact Mass: 151.04557046g/mol
• Monoisotopic Mass: 151.04557046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 41.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on 4-Ethynyl-2-(propan-2-yl)-1,3-thiazole

4-Ethynyl-2-(propan-2-yl)-1,3-thiazole: A Comprehensive Overview

4-Ethynyl-2-(propan-2-yl)-1,3-thiazole, also known by its CAS number 1800231-88-2, is a heterocyclic compound with significant potential in various fields of organic chemistry and materials science. This compound belongs to the class of thiazoles, which are five-membered aromatic heterocycles containing sulfur and nitrogen atoms. The presence of an ethynyl group at the 4-position and an isopropyl group at the 2-position introduces unique electronic and steric properties, making it a versatile building block for further chemical modifications.

The synthesis of 4-Ethynyl-2-(propan-2-yl)-1,3-thiazole typically involves a combination of nucleophilic aromatic substitution and cyclization reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint and cost associated with its production. This compound has been explored as a precursor for the development of advanced materials, including coordination polymers and metal-organic frameworks (MOFs), due to its ability to act as a ligand in metal coordination.

Recent studies have highlighted the potential of 4-Ethynyl-2-(propan-2-yl)-1,3-thiazole in drug discovery. Its thiazole ring is known to exhibit bioactivity across various biological systems, making it a valuable scaffold for medicinal chemists. For instance, derivatives of this compound have shown promising results in inhibiting enzymes associated with neurodegenerative diseases, such as acetylcholinesterase and beta-secretase. The ethynyl group at the 4-position provides an additional site for functionalization, allowing researchers to fine-tune its pharmacokinetic properties.

In the realm of materials science, 4-Ethynyl-2-(propan-2-yl)-1,3-thiazole has been utilized as a monomer in the synthesis of conductive polymers. Its ability to form conjugated systems with metals has led to applications in flexible electronics and energy storage devices. Researchers have also explored its use in creating stimuli-responsive materials that can undergo structural changes in response to external stimuli such as light or temperature.

The physical properties of 4-Ethynyl-2-(propan-2-yl)-1,3-thiazole make it suitable for high-resolution imaging techniques. Its strong absorption in the visible region enables it to function as a contrast agent in fluorescence imaging applications. Recent studies have demonstrated its potential in bioimaging applications, particularly in tracking cellular processes and monitoring drug delivery systems.

In conclusion, 4-Ethynyl-2-(propan-2-yl)-1,3-thiazole, with its unique chemical structure and versatile functional groups, continues to be a focal point in contemporary chemical research. Its applications span across drug discovery, materials science, and imaging technologies, underscoring its importance as a valuable compound in modern chemistry.